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Compound of Interest

Compound Name: Cmi-392

Cat. No.: B1669265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical structure and

currently available properties of the small molecule Cmi-392. The document is intended for

researchers, scientists, and professionals in the field of drug development who may be

interested in the characteristics of this compound. It is important to note that while the chemical

identity of Cmi-392 is established, public domain information regarding its biological activity,

mechanism of action, and associated experimental data is not available at the time of this

publication.

Chemical Structure and Properties
Cmi-392 is a complex organic molecule with the systematic IUPAC name 3-[[2-[2-(4-

chlorophenyl)sulfanylethoxy]-3-methoxy-5-[(2R,5R)-5-(3,4,5-trimethoxyphenyl)oxolan-2-

yl]phenyl]methyl]-1-hydroxy-1-methylurea. Its chemical structure is characterized by multiple

aromatic rings, ether linkages, a sulfanyl group, and a hydroxyurea moiety.
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Property Value

Molecular Formula C₃₁H₃₇ClN₂O₈S

IUPAC Name

3-[[2-[2-(4-chlorophenyl)sulfanylethoxy]-3-

methoxy-5-[(2R,5R)-5-(3,4,5-

trimethoxyphenyl)oxolan-2-yl]phenyl]methyl]-1-

hydroxy-1-methylurea

SMILES

CN(C(=O)NCC1=C(C(=CC(=C1)[C@H]2CC--

INVALID-LINK--

C3=CC(=C(C(=C3)OC)OC)OC)OC)OCCSC4=C

C=C(C=C4)Cl)O

InChI Key LZVBMKDVEPGGFK-JWQCQUIFSA-N

Physicochemical Properties
Property Value

Monoisotopic Mass 632.1959 g/mol

Biological Activity and Mechanism of Action
As of the date of this guide, there is no publicly available information, including research

articles, patents, or conference proceedings, that describes the biological activity or mechanism

of action of Cmi-392. Screening results, target identification, and signaling pathway

involvement have not been reported in the public domain.

Experimental Data
Due to the absence of published research on Cmi-392, there is no quantitative data such as

IC₅₀ values, binding affinities, or pharmacokinetic parameters to present.

Experimental Protocols
Detailed methodologies for key experiments cannot be provided as no experimental studies

involving Cmi-392 have been publicly disclosed.
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Signaling Pathways and Experimental Workflows
Visual diagrams of signaling pathways or experimental workflows involving Cmi-392 cannot be

generated as the underlying data is not available.

Conclusion
Cmi-392 is a chemically defined small molecule with a known structure. However, its role in

biological systems, potential therapeutic applications, and the experimental basis for any such

activities remain uncharacterized in the public scientific literature. This guide serves to

consolidate the available chemical information on Cmi-392 and to highlight the current

knowledge gap regarding its biological properties. Further research and publication are

required to elucidate the pharmacological profile of this compound.

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical
Compound Cmi-392]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669265#cmi-392-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1669265?utm_src=pdf-body
https://www.benchchem.com/product/b1669265?utm_src=pdf-body
https://www.benchchem.com/product/b1669265?utm_src=pdf-body
https://www.benchchem.com/product/b1669265#cmi-392-chemical-structure-and-properties
https://www.benchchem.com/product/b1669265#cmi-392-chemical-structure-and-properties
https://www.benchchem.com/product/b1669265#cmi-392-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669265?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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